ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[2-(4-ethoxy-N-methylsulfonylanilino)propanoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H29N3O6S/c1-5-27-17-9-7-16(8-10-17)22(29(4,25)26)15(3)18(23)20-11-13-21(14-12-20)19(24)28-6-2/h7-10,15H,5-6,11-14H2,1-4H3
• InChI Key: XRMYLNIGWHYJML-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C(C)C(=O)N2CCN(CC2)C(=O)OCC)S(=O)(=O)C
• Molecular Formula: C19H29N3O6S
• Molecular Weight: 427.5 g/mol

Description

Ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate, also known as E-64, is a potent cysteine protease inhibitor that has been widely used in scientific research. The compound was first synthesized in the 1970s and has since been used in a variety of studies, including those focused on cancer, inflammation, and infectious diseases.

Mechanism of Action

Ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate acts as a potent inhibitor of cysteine proteases by irreversibly binding to the active site of the enzyme. The compound contains a reactive Michael acceptor group that reacts with the thiol group of the cysteine residue in the active site of the enzyme, leading to the formation of a covalent bond. This results in the inhibition of the enzyme, preventing it from carrying out its normal functions.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific cysteine protease that is inhibited. For example, inhibition of cathepsin B has been shown to reduce the invasiveness of cancer cells, while inhibition of cathepsin S has been shown to reduce inflammation. This compound has also been shown to have antiviral and antibacterial effects, suggesting that it may have potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate in lab experiments is that it is a potent and specific inhibitor of cysteine proteases, making it a useful tool for studying the role of these enzymes in various cellular processes. However, one limitation of using this compound is that it irreversibly binds to the active site of the enzyme, making it difficult to study the effects of reversible inhibition. Additionally, the compound has been shown to have some cytotoxic effects, which may limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate. One area of interest is the development of new analogs of the compound that may have improved potency or selectivity for specific cysteine proteases. Additionally, there is interest in studying the effects of this compound on other cellular processes beyond cysteine protease inhibition, such as autophagy and apoptosis. Finally, there is potential for this compound to be developed into a therapeutic agent for a range of diseases, although further research is needed to explore this possibility.
Conclusion
In conclusion, this compound is a potent cysteine protease inhibitor that has been widely used in scientific research. The compound has a well-established synthesis method and has been shown to have a range of scientific research applications. This compound irreversibly binds to the active site of cysteine proteases, leading to a range of biochemical and physiological effects. Although there are some limitations to using this compound in lab experiments, there are a number of potential future directions for research on the compound.

Scientific Research Applications

Ethyl 4-[N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanyl]-1-piperazinecarboxylate has been widely used in scientific research, particularly in studies focused on cysteine proteases. The compound has been shown to inhibit a variety of cysteine proteases, including cathepsin B, L, and S, which are involved in a range of cellular processes. This compound has been used in studies focused on cancer, inflammation, and infectious diseases, as well as in studies focused on the role of cysteine proteases in various physiological processes.